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Compound of Interest

Compound Name: BOC-ALA-PRO-OH

Cat. No.: B8802808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical data for the protected dipeptide N-

tert-butyloxycarbonyl-L-alanyl-L-proline (BOC-ALA-PRO-OH) and a common alternative, N-

tert-butyloxycarbonyl-L-alanyl-L-alanine (BOC-ALA-ALA-OH). The information is intended to

assist researchers in the identification, characterization, and quality control of these valuable

reagents in peptide synthesis and drug development.

While direct experimental spectra for BOC-ALA-PRO-OH are not readily available in public

databases, this guide presents its known physical properties and predicted Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) data based on the analysis of its constituent

amino acids. This is compared with the available data for BOC-ALA-ALA-OH.

Data Presentation: A Comparative Analysis
The following tables summarize the key physical and spectral properties of BOC-ALA-PRO-OH
and BOC-ALA-ALA-OH.

Table 1: Physical and Chemical Properties
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Property BOC-ALA-PRO-OH BOC-ALA-ALA-OH

Molecular Formula C₁₃H₂₂N₂O₅[1][2] C₁₁H₂₀N₂O₅[3][4]

Molecular Weight 286.33 g/mol [1][2] 260.29 g/mol [3][4]

Appearance White to off-white powder[2] White to off-white powder[4]

Purity ≥ 98% (HPLC)[2] ≥ 99% (HPLC)[4]

Storage Conditions 0 - 8 °C[2] 0 - 8 °C[4]

Table 2: Predicted ¹H NMR Spectral Data (in CDCl₃)

Proton Assignment
BOC-ALA-PRO-OH
(Predicted)

BOC-ALA-ALA-OH
(Predicted)

Boc (9H, s) ~1.45 ppm ~1.45 ppm

Ala α-CH (1H, q) ~4.2-4.4 ppm ~4.3-4.5 ppm

Ala β-CH₃ (3H, d) ~1.3-1.4 ppm ~1.3-1.4 ppm

Pro α-CH (1H, m) ~4.3-4.5 ppm -

Pro β-CH₂ (2H, m) ~1.9-2.2 ppm -

Pro γ-CH₂ (2H, m) ~1.8-2.1 ppm -

Pro δ-CH₂ (2H, m) ~3.4-3.7 ppm -

Ala (second) α-CH (1H, m) - ~4.5-4.7 ppm

Ala (second) β-CH₃ (3H, d) - ~1.4-1.5 ppm

NH (1H, d) ~6.5-7.0 ppm ~6.8-7.2 ppm

COOH (1H, br s) ~9.0-11.0 ppm ~9.0-11.0 ppm

Note: Predicted chemical shifts are based on typical values for Boc-protected amino acids and

peptides.[5][6][7]

Table 3: Predicted ¹³C NMR Spectral Data (in CDCl₃)
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Carbon Assignment
BOC-ALA-PRO-OH
(Predicted)

BOC-ALA-ALA-OH
(Predicted)

Boc C(CH₃)₃ ~28.5 ppm ~28.5 ppm

Boc C(CH₃)₃ ~80.0 ppm ~80.0 ppm

Boc C=O ~155.5 ppm ~155.5 ppm

Ala α-C ~50.0 ppm ~49.0 ppm

Ala β-C ~18.0 ppm ~18.0 ppm

Ala C=O ~173.0 ppm ~173.0 ppm

Pro α-C ~60.0 ppm -

Pro β-C ~30.0 ppm -

Pro γ-C ~25.0 ppm -

Pro δ-C ~47.0 ppm -

Pro C=O ~175.0 ppm -

Ala (second) α-C - ~48.0 ppm

Ala (second) β-C - ~17.0 ppm

Ala (second) C=O - ~176.0 ppm

Note: Predicted chemical shifts are based on typical values for Boc-protected amino acids and

peptides.[8][9][10][11][12]

Table 4: Mass Spectrometry Data

Parameter BOC-ALA-PRO-OH BOC-ALA-ALA-OH

Ionization Mode ESI+ ESI+

Expected [M+H]⁺ m/z 287.16 m/z 261.14

Expected [M+Na]⁺ m/z 309.14 m/z 283.12
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Note: Expected m/z values are calculated based on the molecular weights.

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1. Sample Preparation:

Dissolve 5-10 mg of the peptide in approximately 0.6 mL of a suitable deuterated solvent

(e.g., Chloroform-d, CDCl₃; or Dimethyl sulfoxide-d₆, DMSO-d₆).[13][14] The choice of

solvent may depend on the solubility of the specific dipeptide.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing.

Transfer the solution to a 5 mm NMR tube.

2. Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 400 MHz

or higher for better resolution.

For ¹H NMR, typical parameters include a spectral width of 10-15 ppm, a sufficient number of

scans to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

For ¹³C NMR, a proton-decoupled sequence is typically used to simplify the spectrum. A

wider spectral width (e.g., 0-200 ppm) is required.

Electrospray Ionization Mass Spectrometry (ESI-MS)
1. Sample Preparation:

Prepare a dilute solution of the peptide (approximately 10-100 µM) in a solvent compatible

with ESI-MS, typically a mixture of water, acetonitrile, or methanol, often with a small amount

of formic acid (e.g., 0.1%) to promote protonation.[15]

2. Data Acquisition:
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Introduce the sample solution into the ESI source of the mass spectrometer via direct

infusion or through a liquid chromatography (LC) system.

Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]⁺)

and other adducts (e.g., [M+Na]⁺).[15][16][17][18]

The mass analyzer (e.g., quadrupole, time-of-flight) is scanned over an appropriate mass-to-

charge (m/z) range to detect the ions of interest.

Mandatory Visualization
The following diagram illustrates a typical experimental workflow for the analytical

characterization of protected dipeptides like BOC-ALA-PRO-OH.
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Caption: Experimental workflow for peptide analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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